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Compound of Interest

Compound Name: 3-Chloro-4-fluorobenzonitrile

Cat. No.: B037791

An In-depth Technical Guide to 3-Chloro-4-fluorobenzonitrile
CAS Number: 117482-84-5

This technical guide provides a comprehensive overview of 3-Chloro-4-fluorobenzonitrile, a
versatile aromatic building block crucial in medicinal chemistry, agrochemical synthesis, and
materials science. This document is intended for researchers, scientists, and professionals in
drug development, offering detailed information on its properties, synthesis, applications, and
safety protocols.

Physicochemical Properties

3-Chloro-4-fluorobenzonitrile is a halogenated aromatic nitrile. Its unique substitution pattern,
featuring a nitrile group, a chlorine atom, and a fluorine atom on the benzene ring, makes it a
valuable intermediate for synthesizing complex molecules.[1] The electron-withdrawing nature
of the nitrile group and the halogens influences its reactivity and makes it a key precursor for
various chemical transformations.[1]
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Property Value Reference

CAS Number 117482-84-5 [11[2][3]

Molecular Formula C7HsCIFN [2][4][5][6]

Molecular Weight 155.56 g/mol [2][5]
White to off-white crystalline

Appearance (2]
powder

Melting Point 69-74 °C [2][3]I5]

Boiling Point 135 °C at 65 mmHg [2]

Purity =297-99% [2][71[8]
VAHXXQJJZKBZDX-

InChl Key [1]
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SMILES String

Fclcee(cclChHCHN

Synthesis and Experimental Protocols

The most common and industrially viable method for synthesizing 3-Chloro-4-
fluorobenzonitrile is through halogen exchange fluorination.[1] This process typically involves
the selective replacement of a chlorine atom with a fluorine atom from a dichlorinated
precursor.

Experimental Protocol: Halogen Exchange Fluorination
of 3,4-Dichlorobenzonitrile[10]

This protocol describes the synthesis of 3-Chloro-4-fluorobenzonitrile as an intermediate in a
two-step reaction to produce 3,4-difluorobenzonitrile.

Objective: To synthesize 3-Chloro-4-fluorobenzonitrile via nucleophilic aromatic substitution.
Materials:

¢ 3,4-Dichlorobenzonitrile (1509)
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e 1,3-Dimethyl-2-imidazolidinone (DMI) (4500)

e Toluene (1009)

e Spray-dried Potassium Fluoride (KF) (1509)

o Bis-(N-bis(dimethylamino)methylene)-imide chloride (Catalyst) (159)

e 1000ml reaction kettle equipped with a stirrer, reflux separator, and thermometer
Procedure:

o Charge the 1000ml reaction kettle with 150g of 3,4-dichlorobenzonitrile, 4509 of 1,3-
dimethyl-2-imidazolidinone, and 100g of toluene.

o Heat the mixture to 120°C and reflux for 2 hours to remove water via the reflux separator.

e Once no more water is separated, add 1509 of spray-dried potassium fluoride and 15g of the
catalyst to the reaction mixture.

 Increase the temperature to 130°C and continue the reflux and water separation for an
additional 2 hours. During this time, the intermediate 3-Chloro-4-fluorobenzonitrile is
formed.

o (Note: For the synthesis of 3,4-difluorobenzonitrile, the reaction would be continued at a
higher temperature. For isolating 3-Chloro-4-fluorobenzonitrile, the reaction would be
stopped and followed by appropriate workup and purification steps, such as dilution with a
solvent, filtration of salts, and purification by distillation or crystallization.)

Synthesis Workflow Diagram:
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Synthesis of 3-Chloro-4-fluorobenzonitrile

Reactants & Solvent

[1,3-Dimethyl-z-imidazolidinone (Solvent)) [3,4-DichIorobenzonitrile] [Potassium Fluoride (KF)) [Catalyst)
T 7

I

Reai[ion Steps

1. Mix reactants and solvent
in reaction kettle.

[2. Heat to 120°C to remove Water)

\

[3. Add KF and catalyst.

'

G. Heat to 130°C for 2 hours)

Y

3-Chloro-4-fluorobenzonitrile

Click to download full resolution via product page
Caption: Synthesis workflow for 3-Chloro-4-fluorobenzonitrile.

Applications in Research and Development

3-Chloro-4-fluorobenzonitrile is a key intermediate in the synthesis of a wide range of
biologically active molecules and functional materials.[2][7][9]
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e Pharmaceuticals: It serves as a crucial building block for active pharmaceutical ingredients
(APIs).[1][2] Its structure is incorporated into novel drugs for anti-inflammatory and anti-
cancer therapies.[2][9] It is also used in the development of kinase inhibitors and
nonsteroidal inhibitors of steroid 5a-reductases.[1] For example, it can be used to prepare
compounds like ethyl 5-(2-chloro-4-cyanophenoxy)indoline-1-carboxylate.

e Agrochemicals: This compound is utilized in the formulation of herbicides and pesticides,
contributing to the development of effective crop protection agents.[2][7][9]

e Materials Science: It is employed in the creation of fluorescent dyes for imaging applications
in biological research.[2]

Application Workflow Diagram:

Role as a Chemical Intermediate

3-Chloro-4-fluorobenzonitrile
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Caption: Applications of 3-Chloro-4-fluorobenzonitrile.

Spectroscopic Data

The molecular structure and vibrational spectra of 3-Chloro-4-fluorobenzonitrile have been
studied. Detailed analyses using Fourier-transform infrared (FTIR) and Fourier-transform
Raman spectroscopy are available in the scientific literature, providing valuable data for
compound identification and quality control.[10]
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Safety and Handling

3-Chloro-4-fluorobenzonitrile is classified as hazardous and requires careful handling to

minimize risk.[7] A material safety data sheet (MSDS) should always be consulted before use.

[7]

Hazard Information

Details

Signal Word

Warning

Hazard Statements

H302+H312+H332: Harmful if swallowed, in
contact with skin or if inhaled. H315: Causes
skin irritation. H319: Causes serious eye

irritation. H335: May cause respiratory irritation.

Precautionary Codes

P261, P280, P301+P312, P302+P352+P312,
P304+P340+P312, P305+P351+P338

Hazard Classifications

Acute Toxicity 4 (Oral, Dermal, Inhalation), Skin
Irritation 2, Eye Irritation 2, Specific Target

Organ Toxicity - Single Exposure 3

Target Organs

Respiratory system

Personal Protective Equipment (PPE)

Dust mask (type N95 or equivalent), protective

gloves, and safety glasses with side-shields.[5]

Storage Class

11 (Combustible Solids)

WGK

WGK 3 (highly hazardous for water)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Chloro-4-fluorobenzonitrile CAS number 117482-84-
5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037791#3-chloro-4-fluorobenzonitrile-cas-number-

117482-84-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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